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Introduction to FINQUAT CT (Quaternium-75)
FINQUAT CT, with the INCI name Quaternium-75, is a high-performance cationic conditioning

agent extensively utilized in a variety of hair care formulations.[1][2][3] As a quaternary

ammonium compound, it possesses a high cationic charge density, which is fundamental to its

efficacy in hair conditioning.[4] This property allows it to effectively neutralize the negative

charges on the hair surface, which are often exacerbated by chemical treatments and daily

grooming, leading to a reduction in static and flyaway hair.[5][6] FINQUAT CT is recognized for

its ability to impart a soft, silky feel to the hair, improve manageability and detangling, and

enhance overall hair texture without causing significant build-up.[7] Its compatibility with most

commonly used anionic surfactants makes it a versatile ingredient in both rinse-off and leave-in

hair care products.[4] Furthermore, it is noted for its low irritation potential, making it suitable for

a wide range of hair and scalp types.[4]

Mechanism of Action
The primary mechanism of action of FINQUAT CT is based on the electrostatic attraction

between its positively charged molecules and the negatively charged sites on the hair fiber

surface. Hair, particularly when damaged, carries a net negative charge due to the

deprotonation of amino acid residues in the keratin protein structure. The cationic nature of

FINQUAT CT facilitates its deposition onto the hair shaft, forming a thin, conditioning film. This
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film smooths the hair cuticle, reducing friction between hair fibers, which in turn eases combing

and enhances softness and shine.[6]
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Mechanism of FINQUAT CT on Hair

Applications in Hair Care Formulations
FINQUAT CT is a versatile ingredient suitable for a wide array of hair care products, including:

Rinse-off Conditioners: Provides excellent detangling, softness, and a silky after-feel.

Leave-in Conditioners and Detanglers: Offers prolonged conditioning and manageability

without a heavy or greasy feel.

Conditioning Shampoos (2-in-1): Due to its compatibility with anionic surfactants, it can be

incorporated to provide conditioning benefits from a shampoo chassis.

Hair Masks and Treatments: Delivers intensive conditioning and repair to damaged hair.

Styling Products: Can be included in mousses, creams, and lotions to improve hair feel and

manageability during styling.

A typical starting formulation for a rinse-off hair conditioner is provided below:
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Phase
Ingredient (INCI
Name)

Function % w/w

A Deionized Water Solvent q.s. to 100

A Glycerin Humectant 2.00

A Disodium EDTA Chelating Agent 0.10

B Cetearyl Alcohol Thickener, Emollient 4.00

B
Behentrimonium

Chloride

Conditioning Agent,

Emulsifier
1.50

B
FINQUAT CT

(Quaternium-75)
Conditioning Agent 1.00

C Preservative Preservative q.s.

C Fragrance Fragrance q.s.

C Citric Acid pH Adjuster to pH 4.0-4.5

Procedure:

Heat Phase A to 75°C.

In a separate vessel, heat Phase B to 75°C.

Add Phase B to Phase A with homogenization.

Cool to 40°C with gentle mixing.

Add ingredients of Phase C.

Adjust pH if necessary.

Experimental Protocols and Performance Data
The following sections detail experimental protocols for evaluating the efficacy of FINQUAT CT
in hair care formulations. The provided data are illustrative and representative of typical
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performance expectations.

Wet and Dry Combing Performance
Objective: To quantify the reduction in combing force on hair tresses treated with a conditioner

containing FINQUAT CT compared to a control.

Protocol:

Hair Tress Preparation: Use standardized virgin or bleached hair tresses.

Baseline Measurement: Measure the initial combing force of the untreated tresses (wet and

dry) using a texture analyzer equipped with a comb attachment.

Treatment:

Control Group: Treat a set of tresses with a placebo conditioner (without FINQUAT CT).

Test Group: Treat another set of tresses with the conditioner containing 1% FINQUAT CT.

Apply a standardized amount of conditioner, leave on for 1 minute, and rinse thoroughly.

Wet Combing Measurement: Immediately after rinsing, measure the combing force on the

wet tresses.

Drying: Allow the tresses to air dry overnight under controlled conditions.

Dry Combing Measurement: Measure the combing force on the dry tresses.

Data Analysis: Calculate the percentage reduction in combing force for both wet and dry

conditions compared to the baseline.

Illustrative Performance Data:
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Treatment
Average Wet
Combing
Force (N)

% Reduction
(Wet)

Average Dry
Combing
Force (N)

% Reduction
(Dry)

Untreated 2.50 - 1.80 -

Placebo

Conditioner
1.75 30% 1.35 25%

Conditioner with

1% FINQUAT CT
0.88 65% 0.72 60%

Anti-Static Properties
Objective: To assess the ability of FINQUAT CT to reduce static charge on hair.

Protocol:

Hair Tress Preparation: Use clean, dry hair tresses.

Treatment: Treat hair tresses with the placebo and the 1% FINQUAT CT conditioner as

described in the combing protocol.

Static Charge Induction: Induce a static charge on the hair tresses by combing them a

standardized number of times under controlled low humidity conditions.

Measurement: Measure the static charge decay time using an electrostatic voltmeter. This

measures the time it takes for the induced charge to dissipate to half of its initial value.

Data Analysis: Compare the charge decay times of the treated tresses. A shorter decay time

indicates better anti-static properties.

Illustrative Performance Data:
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Treatment Initial Static Charge (kV) Half-Life Decay Time (s)

Untreated 5.0 >120

Placebo Conditioner 4.8 95

Conditioner with 1% FINQUAT

CT
4.5 25

Sensory Evaluation for Hair Softness
Objective: To evaluate the perceived softness of hair treated with a conditioner containing

FINQUAT CT through a trained sensory panel.

Protocol:

Panelist Training: Train a panel of at least 10 expert evaluators to identify and score hair

attributes on a standardized scale (e.g., 1-10, where 1 is not soft and 10 is very soft).

Sample Preparation: Prepare half-head samples on live models or use mannequin heads

with full hair. One side is treated with the placebo conditioner, and the other with the 1%

FINQUAT CT conditioner. The application should be blinded.

Evaluation: Panelists evaluate the softness of the wet and dry hair on both sides of the head.

Data Analysis: Analyze the scores statistically to determine if there is a significant difference

in perceived softness between the two treatments.

Illustrative Performance Data:

Treatment
Average Wet Softness
Score (1-10)

Average Dry Softness
Score (1-10)

Placebo Conditioner 5.5 6.0

Conditioner with 1% FINQUAT

CT
8.0 8.5
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Experimental Workflow and Logical Relationships
The following diagrams illustrate the typical workflow for evaluating a hair care formulation

containing FINQUAT CT and the logical relationship between its properties and the resulting

benefits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. COSMETIC COMPOSITION - Patent 2941238 [data.epo.org]

2. data.epo.org [data.epo.org]

3. WO2020142514A1 - Hair care and conditioning compositions - Google Patents
[patents.google.com]

4. cdn.base.parameter1.com [cdn.base.parameter1.com]

5. Comparative study of instrumental measurement and sensory evaluation methods for the
repairing effect of mildly damaged hair bundles - PMC [pmc.ncbi.nlm.nih.gov]

6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

7. scribd.com [scribd.com]

To cite this document: BenchChem. [Application Notes and Protocols for FINQUAT CT in
Hair Care Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179535#finquat-ct-applications-in-hair-care-
formulations]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1179535?utm_src=pdf-body-img
https://www.benchchem.com/product/b1179535?utm_src=pdf-custom-synthesis
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20191016/patents/EP2941238NWB1/document.html
https://data.epo.org/publication-server/rest/v1.2/patents/EP2618801NWB1/document.pdf
https://patents.google.com/patent/WO2020142514A1/en
https://patents.google.com/patent/WO2020142514A1/en
https://cdn.base.parameter1.com/files/base/allured/all/document/2023/11/Evans_WM_CT_126_08_558_05.654e633a76fb9.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10336668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10336668/
https://patentimages.storage.googleapis.com/a2/cc/bb/e90be32ca0974f/EP2988830B1.pdf
https://www.scribd.com/doc/36756849/Cosmetics-Additives-An-Industrial-Guide-1991
https://www.benchchem.com/product/b1179535#finquat-ct-applications-in-hair-care-formulations
https://www.benchchem.com/product/b1179535#finquat-ct-applications-in-hair-care-formulations
https://www.benchchem.com/product/b1179535#finquat-ct-applications-in-hair-care-formulations
https://www.benchchem.com/product/b1179535#finquat-ct-applications-in-hair-care-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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